4-(6,11-Dihydrodibenzo[b,e]thiepin-11-yloxy)-1-methylpiperidine

• Molecular Formula: C20H23NOS
• Molecular Weight: 325.5 g/mol
• IUPAC Name: 4-(6,11-dihydrobenzo[c][1]benzothiepin-11-yloxy)-1-methylpiperidine
• InChI: InChI=1S/C20H23NOS/c1-21-12-10-16(11-13-21)22-20-17-7-3-2-6-15(17)14-23-19-9-5-4-8-18(19)20/h2-9,16,20H,10-14H2,1H3
• InChI Key: YOAORJGYOFRIRQ-UHFFFAOYSA-N
• SMILES: CN1CCC(CC1)OC2C3=CC=CC=C3CSC4=CC=CC=C24

Description

4-(6,11-Dihydrodibenzo[b,e]thiepin-11-yloxy)-1-methylpiperidine is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-(6,11-Dihydrodibenzo[b,e]thiepin-11-yloxy)-1-methylpiperidine is not fully understood. However, it is believed to act as a ligand for certain receptors in the brain, potentially leading to changes in neuronal activity. It may also act as an inhibitor of certain enzymes, leading to changes in biochemical pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(6,11-Dihydrodibenzo[b,e]thiepin-11-yloxy)-1-methylpiperidine are not fully understood. However, it has been shown to have effects on neuronal activity and certain biochemical pathways. Further research is needed to fully understand the effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(6,11-Dihydrodibenzo[b,e]thiepin-11-yloxy)-1-methylpiperidine in lab experiments is its potential as a ligand for certain receptors in the brain. This may allow for the investigation of certain neurological processes. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For research on 4-(6,11-Dihydrodibenzo[b,e]thiepin-11-yloxy)-1-methylpiperidine include further investigation of its potential as a ligand for certain receptors in the brain. This may include studies on its effects on neuronal activity and behavior. Additionally, further research is needed to fully understand its mechanism of action and potential uses as an inhibitor of certain enzymes.

Synthesis Methods

The synthesis of 4-(6,11-Dihydrodibenzo[b,e]thiepin-11-yloxy)-1-methylpiperidine involves the reaction of 1-methylpiperidine with 6,11-dihydrodibenzo[b,e]thiepin-11-ol in the presence of a suitable base such as potassium carbonate. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified through various methods such as column chromatography or recrystallization.

Scientific Research Applications

4-(6,11-Dihydrodibenzo[b,e]thiepin-11-yloxy)-1-methylpiperidine has been studied for its potential applications in scientific research. Specifically, it has been investigated for its potential use as a ligand for certain receptors in the brain. It has also been studied for its potential as an inhibitor of certain enzymes.